Cas no 1434141-96-4 (rel-(8R,8aS)-8-(benzylamino)-1,5,6,7,8,8a-hexahydrooxazolo[3,4-a]pyridin-3-one)

• Product Name: rel-(8R,8aS)-8-(benzylamino)-1,5,6,7,8,8a-hexahydrooxazolo[3,4-a]pyridin-3-one
• CAS No: 1434141-96-4
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD27956907
• CID: 3164258
• PubChem ID: 91825862
• Update Time: 2025-04-21

rel-(8R,8aS)-8-(benzylamino)-1,5,6,7,8,8a-hexahydrooxazolo[3,4-a]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• cis-8-(Benzylamino)hexahydro-oxazolo[3,4-a]pyridin-3-one
• rel-(8R,8aS)-8-(benzylamino)-1,5,6,7,8,8a-hexahydrooxazolo[3,4-a]pyridin-3-one
• 1932487-17-6
• MFCD27956907
• 3H-Oxazolo[3,4-a]pyridin-3-one, hexahydro-8-[(phenylmethyl)amino]-, (8R,8aR)-rel-
• (8R,8Ar)-8-(benzylamino)-1,5,6,7,8,8a-hexahydro-[1,3]oxazolo[3,4-a]pyridin-3-one
• AKOS025290916
• cis-8-(Benzylamino)tetrahydro-1H-oxazolo[3,4-a]pyridin-3(5H)-one
• AS-52810
• (8R,8AR)-8-(benzylamino)tetrahydro-1H-oxazolo[3,4-a]pyridin-3(5H)-one
• 1810070-06-4
• Rel-(8R,8aR)-8-(benzylamino)hexahydro-3H-oxazolo[3,4-a]pyridin-3-one
• 1434141-96-4
• DTXSID501132150

• MDL： MFCD27956907
• Inchi： 1S/C14H18N2O2/c17-14-16-8-4-7-12(13(16)10-18-14)15-9-11-5-2-1-3-6-11/h1-3,5-6,12-13,15H,4,7-10H2/t12-,13+/m1/s1
• InChI Key： JXMGZQLHAJPGBK-OLZOCXBDSA-N
• SMILES： O1C(N2CCC[C@H]([C@@H]2C1)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų